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Compound of Interest

Compound Name: 6-Acetyllarixol

Cat. No.: B8121836

Get Quote

An In-depth Examination of a Selective TRPC6 Inhibitor

This technical guide provides a comprehensive overview of 6-Acetyllarixol, also known as

Larixyl acetate, a diterpenoid of interest for its selective inhibitory effects on the Transient

Receptor Potential Canonical 6 (TRPC6) channel. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, biological activity, and relevant experimental protocols.

Core Chemical Identifiers
Identifier Value

Common Name 6-Acetyllarixol, Larixyl acetate, Larixol acetate

CAS Number 4608-49-5[1][2][3]

IUPAC Name

(αS,1S,4S,4aS,8aR)-4-(acetyloxy)-α-

ethenyldecahydro-α,5,5,8a-tetramethyl-2-

methylene-1-naphthalenepropanol[1][2]

Molecular Formula C₂₂H₃₆O₃

Molecular Weight 348.5 g/mol
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Biological Activity and Quantitative Data
6-Acetyllarixol has been identified as a potent and selective inhibitor of the TRPC6 cation

channel. This activity underlies its observed analgesic and anti-inflammatory effects.

Table 1: Inhibitory Activity of 6-Acetyllarixol (Larixyl acetate)

Target IC₅₀ (µM)
Selectivity vs.
TRPC6

Assay
Conditions

Reference

TRPC6 0.58 -
Recombinant

TRPC6 channels

TRPC3 6.83 ~12-fold
Recombinant

TRPC3 channels

fMLP-induced

superoxide anion

production

1.98 (for Larixol) -
Human

neutrophils

fMLP-induced

cathepsin G

release

2.76 (for Larixol) -
Human

neutrophils

Table 2: Analgesic Efficacy in a Neuropathic Pain Model

Administration
Route

Effect ED₅₀ Animal Model Reference

Intrathecal

Inhibition of

mechanical

allodynia

13.43 µM

Spared nerve

injury (SNI) in

rats

Experimental Protocols
TRPC6 Inhibition Assay (Whole-cell Patch-Clamp)
This protocol is adapted from studies investigating the electrophysiological effects of Larixyl

acetate on TRPC6 channels.
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Cell Culture: Human embryonic kidney (HEK) 293 cells stably expressing human TRPC6-

YFP are cultured in a suitable medium.

Electrophysiology Setup: Whole-cell patch-clamp recordings are performed using an

appropriate amplifier and data acquisition system.

Pipette and Bath Solutions: The internal pipette solution and external bath solution are

prepared with specific ionic compositions to isolate TRPC6 currents.

Current Elicitation: TRPC6 currents are activated by applying a TRPC6 agonist, such as

oleoyl-2-acetyl-sn-glycerol (OAG), to the bath solution.

Data Acquisition: Currents are recorded during the application of slow voltage ramps (e.g.,

from -100 mV to +100 mV).

Compound Application: Larixyl acetate is added to the bath solution at varying

concentrations to determine its inhibitory effect on the OAG-induced currents.

Data Analysis: The recorded inward and outward currents are normalized to cell capacitance

to obtain current densities. IC₅₀ values are calculated by fitting the concentration-response

data to a four-parameter Hill equation.

Spared Nerve Injury (SNI) Model of Neuropathic Pain
This protocol is based on studies evaluating the analgesic effects of Larixyl acetate in vivo.

Animal Model: The spared nerve injury (SNI) model is induced in adult male Sprague-Dawley

rats under anesthesia. This involves the ligation and transection of the tibial and common

peroneal nerves, leaving the sural nerve intact.

Drug Administration: Larixyl acetate is administered intrathecally to the lumbar spinal cord.

Behavioral Testing:

Mechanical Allodynia: Assessed using von Frey filaments. The paw withdrawal threshold is

determined by applying filaments of increasing force to the lateral plantar surface of the

hind paw.
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Cold Allodynia: Evaluated by applying a drop of acetone to the plantar surface of the hind

paw and measuring the duration of the withdrawal response.

Biochemical Analysis: Following behavioral testing, spinal cord tissue is collected for analysis

of inflammatory markers (e.g., TNF-α, IL-1β, IL-6) and microglial activation (e.g., Iba-1) using

techniques such as Western blot and immunohistochemistry.

Signaling Pathways and Logical Relationships
TRPC6 Signaling Pathway in Pathologic Cardiac
Remodeling
The TRPC6 channel is implicated in various signaling pathways, including those involved in

cardiac hypertrophy. The following diagram illustrates the positive feedback loop involving

TRPC6 and the calcineurin-NFAT pathway.
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Caption: TRPC6 positive feedback loop in cardiac hypertrophy.

Experimental Workflow for Evaluating 6-Acetyllarixol in
Neuropathic Pain
The following diagram outlines the logical flow of experiments to assess the efficacy of 6-
Acetyllarixol in a preclinical model of neuropathic pain.
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Caption: Workflow for preclinical assessment of 6-Acetyllarixol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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